Cas no 2294827-57-7 (2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride)

• Product Name: 2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride
• CAS No: 2294827-57-7
• MF: C₄HF₄NO₂S₂
• MW: 235.179852247238
• CID: 6363408
• PubChem ID: 165762205
• Update Time: 2025-05-21

2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride
• EN300-1583912
• 2294827-57-7

• Inchi： 1S/C4HF4NO2S2/c5-4(6,7)3-9-1-2(12-3)13(8,10)11/h1H
• InChI Key： VRXGLBJNSJDYDT-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(F)(F)F)S1)(=O)(=O)F

Computed Properties

• Exact Mass: 234.93848327g/mol
• Monoisotopic Mass: 234.93848327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride

Introduction to 2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride (CAS No. 2294827-57-7)

2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. The compound, identified by the CAS number 2294827-57-7, features a trifluoromethyl group attached to a 1,3-thiazole core, which is further functionalized with a sulfonyl fluoride moiety. This combination of substituents imparts distinct reactivity and potential utility in synthetic chemistry and drug development.

The 1,3-thiazole ring is a heterocyclic structure that is widely recognized for its presence in numerous biologically active molecules. Its stability and electronic properties make it an attractive scaffold for medicinal chemists. The introduction of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the sulfonyl fluoride group is a versatile leaving group that can be readily displaced in nucleophilic substitution reactions, facilitating further functionalization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. The structural features of 2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride make it a promising candidate for further investigation. Researchers have been exploring its reactivity in various synthetic transformations, aiming to develop new derivatives with enhanced biological activity.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex molecules. The presence of the sulfonyl fluoride group allows for facile introduction of other functional groups, enabling the construction of diverse molecular architectures. This flexibility has made it a valuable tool in medicinal chemistry, particularly in the development of small-molecule inhibitors and probes.

Recent studies have highlighted the potential of 2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride in the synthesis of bioactive compounds. For instance, researchers have demonstrated its use in generating thiazole-based sulfonamides, which have shown promise as kinase inhibitors. The trifluoromethyl group plays a crucial role in modulating the pharmacokinetic properties of these derivatives, enhancing their binding affinity and selectivity.

The compound's reactivity also extends to cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. The sulfonyl fluoride group can be converted into other leaving groups such as halides or esters through nucleophilic substitution reactions. This transformation opens up numerous possibilities for constructing complex molecular frameworks using palladium-catalyzed coupling reactions.

In addition to its pharmaceutical applications, 2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride has shown potential in agrochemical research. Thiazole derivatives are known for their antimicrobial and antifungal properties, making them valuable components in crop protection agents. The trifluoromethyl group enhances the bioavailability and persistence of these compounds, improving their efficacy against pests and pathogens.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include the introduction of the trifluoromethyl group via electrophilic aromatic substitution or metal-catalyzed coupling reactions. The subsequent formation of the thiazole ring is often achieved through cyclization reactions involving sulfur-containing reagents. Finally, the sulfonyl fluoride group is introduced through sulfonylation followed by fluorination.

Ongoing research continues to uncover new synthetic strategies and applications for 2-(trifluoromethyl)-1,3-thiazole-5-sulfonyl fluoride. Advances in catalytic methods and green chemistry principles are driving efforts to develop more efficient and sustainable synthetic routes. Additionally, computational modeling techniques are being employed to predict the biological activity of derivatives before experimental synthesis.

The future prospects for this compound are promising, with potential applications spanning multiple industries. As our understanding of its chemical behavior evolves, new opportunities for innovation will emerge. Collaborative efforts between academia and industry are essential to fully realize its potential in drug discovery and material science.